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Compound of Interest

Compound Name:
1-(Propan-2-yl)azetidine-2-

carboxylic acid

CAS No.: 31247-35-5

Cat. No.: B12793160

Get Quote

Executive Summary & Chemical Context
Molecule: 1-(Propan-2-yl)azetidine-2-carboxylic acid (N-iPr-Aze) Class: Non-proteinogenic,

conformationally constrained amino acid. Application: Peptidomimetics, chiral auxiliary

synthesis, and drug discovery scaffolds requiring fixed secondary amine geometry.

The azetidine ring (4-membered) introduces significant ring strain (~26 kcal/mol) compared to

the pyrrolidine ring of proline. The addition of a bulky isopropyl group at the nitrogen creates a

unique steric environment that restricts nitrogen inversion and locks the amide bond geometry

when incorporated into peptides. Confirming this structure requires distinguishing it from ring-

opened impurities (homoserine derivatives) and validating the integrity of the chiral center (C2),

which is prone to racemization during N-alkylation.

Comparative Analysis: N-iPr-Aze vs. Alternatives
This section compares the physicochemical behavior and analytical signatures of N-iPr-Aze

against its primary alternatives: N-Isopropylproline (N-iPr-Pro) and Unsubstituted Azetidine-2-

carboxylic acid (Aze).
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Table 1: Structural & Analytical Performance
Benchmarks

Feature
1-(Propan-2-

yl)azetidine-2-COOH

(Target)

N-Isopropylproline

(Alternative 1)
Azetidine-2-COOH

(Alternative 2)

Ring Size
4-membered

(Planar/Puckered)

5-membered

(Envelope)
4-membered

Steric Bulk (N) High (Isopropyl) High (Isopropyl) Low (Proton)

Ring Strain High (~26 kcal/mol) Low (~6 kcal/mol) High

Acid Stability

Moderate/Low (Risk of

ring opening to

homoserine)

High Moderate

NMR Signature (Hα)

δ 4.0 – 4.5 ppm

(Deshielded by ring

current/strain)

δ 3.2 – 3.8 ppm δ 4.7 – 5.1 ppm

N-Substituent NMR
Septet (~3.0 ppm) +

Doublet (~1.1 ppm)
Septet + Doublet Broad Singlet (NH)

Conformational Lock
Rigid; favors trans

amide in peptides

Flexible; cis/trans

equilibrium
Flexible

Analytical Insight: Why N-iPr-Aze is Unique
The "Septet" Diagnostic: Unlike unsubstituted Aze, the N-iPr derivative shows a distinct

septet in the 1H NMR (approx. 2.8–3.2 ppm) corresponding to the methine proton of the

isopropyl group. This couples to a doublet (approx. 1.0–1.2 ppm, 6H).

Ring Integrity Check: A common impurity in Aze synthesis is the ring-opened product (N-

isopropyl-homoserine). This is easily detected by the appearance of distinct methylene

triplets typical of a linear chain, contrasting with the complex multiplets of the rigid azetidine

ring.
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The following protocols are designed to be self-validating. If the data does not match the

expected output described, the structure is likely compromised (e.g., racemized or ring-

opened).

Protocol A: High-Resolution NMR Validation (1H & 13C)
Objective: Confirm the intact 4-membered ring and N-isopropyl connectivity.

Reagents: D2O (for zwitterion) or CDCl3 (for ester/protected forms). Instrument: 400 MHz or

higher.

Sample Prep: Dissolve 10 mg of sample in 0.6 mL solvent.

Acquisition: Run standard 1H, 13C, and COSY (Correlation Spectroscopy).

Data Analysis (Pass Criteria):

Hα (C2-H): Look for a triplet or doublet of doublets around 4.0–4.5 ppm.

Ring Protons (C3/C4): The azetidine ring protons (4H total) typically appear as two distinct

multiplets between 2.2–2.7 ppm and 3.6–4.0 ppm due to the rigid ring puckering.

Isopropyl Group: Confirm the doublet (6H) at ~1.1 ppm and septet (1H) at ~3.0 ppm.

COSY Check: The Hα proton must show correlation only to the C3 protons. If it correlates

to a CH2 that is further coupled to an OH/O-alkyl, the ring has opened.

Protocol B: Enantiomeric Purity via Marfey’s Method
Objective: Determine if the synthesis preserved the chiral center (L vs D).

Context: Direct chiral HPLC of amino acids is difficult due to zwitterionic nature. Derivatization

with Marfey’s Reagent (FDAA) creates diastereomers separable by standard C18 HPLC.

Derivatization:

Mix 50 µL of sample (50 mM in H2O) with 100 µL of 1% FDAA (1-fluoro-2-4-dinitrophenyl-

5-L-alanine amide) in acetone.
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Add 20 µL 1M NaHCO3. Heat at 40°C for 1 hour.

Quench with 20 µL 1M HCl.

LC-MS Analysis:

Column: C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 µm.

Gradient: 10% to 60% Acetonitrile in Water (+0.1% Formic Acid) over 20 mins.

Detection: Monitor UV (340 nm) and MS (M+H mass of derivative).

Validation:

Compare retention time against an authentic standard of L-N-iPr-Aze (if available) or the

racemic mixture.

Logic: The L-L diastereomer typically elutes before the D-L diastereomer on C18 columns

for hydrophobic amino acids, though this must be empirically verified for Aze derivatives

due to the ring constraints.

Visualizing the Validation Logic
Diagram 1: Structural Authentication Workflow
This flowchart illustrates the decision-making process when validating the N-iPr-Aze structure,

specifically addressing the risk of ring opening.
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Caption: Analytical decision tree for distinguishing intact N-iPr-Aze from common degradants.
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Diagram 2: Conformational Constraint Comparison
This diagram visualizes why N-iPr-Aze is chosen over Proline: the relationship between ring

size, steric bulk, and conformational freedom.

Proline (5-Ring)
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Caption: Impact of ring contraction and N-alkylation on conformational rigidity.

References
Couty, F., Evano, G., Vargas-Sanchez, M., & Bouzas, G. (2005).[1] Practical Asymmetric

Preparation of Azetidine-2-carboxylic Acid. The Journal of Organic Chemistry, 70(22), 9028–

9031.[1]

Zagari, A., Némethy, G., & Scheraga, H. A. (1990).[2] The effect of the L-azetidine-2-

carboxylic acid residue on protein conformation. Biopolymers, 30(9-10), 951–959.

Schnitzer, T., & Trapp, N. (2022). Crystal structure analysis of N-acetylated proline and ring

size analogs. Peptide Science, 115(1).

PubChem. (n.d.). Azetidine-2-carboxylic acid (Compound Summary). National Library of

Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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